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Compound of Interest

Compound Name:
3-Bromo-4-methyl-5-

phenylpyridine

CAS No.: 2171558-82-8

Cat. No.: B6356369

Get Quote

Executive Technical Summary
3-Bromo-4-methyl-5-phenylpyridine (CAS: 2171558-82-8) presents a unique thermodynamic

challenge due to its 3,4,5-contiguous substitution pattern. Unlike simple pyridines, this

molecule possesses a high-energy ground state driven by steric congestion between the bulky

bromine (C3), the central methyl (C4), and the rotatable phenyl ring (C5).

For drug development professionals, the stability concerns are threefold:

Conformational Thermodynamics: The potential for axial chirality (atropisomerism) along the

C5–Phenyl bond.

Synthetic Thermodynamics: The propensity for regio-isomerization or debromination under

cross-coupling conditions.

Metabolic/Oxidative Stability: The susceptibility of the benzylic-like C4-methyl group to

oxidation.
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Structural Analysis & Theoretical Stability
The "Buttressing Effect" and Steric Strain
The thermodynamic ground state of this molecule is defined by the buttressing effect.

Interaction A (Br vs. Me): The Van der Waals radius of Bromine (1.85 Å) clashes with the

Methyl group at C4. This forces the methyl group to tilt away from C3.

Interaction B (Me vs. Ph): The tilted methyl group increases steric pressure on the C5-Phenyl

ring.

Thermodynamic Consequence: The molecule cannot achieve a planar conformation. The

phenyl ring is forced out of coplanarity with the pyridine core to relieve strain between the C4-

Methyl hydrogens and the phenyl ortho-hydrogens. This results in a non-zero dihedral angle

(approx. 40–60°) and a higher heat of formation (

) compared to isomers like 3-bromo-2-methyl-5-phenylpyridine.

Atropisomerism Assessment (The Biaryl Axis)
A critical question for this scaffold is whether the C5–Phenyl bond rotation is restricted enough

to create separable atropisomers (axial chirality).

Axis: C5(Pyridine) – C1'(Phenyl).

Ortho-Substituents (Pyridine side): C4-Methyl (Large), C6-Hydrogen (Small).

Ortho-Substituents (Phenyl side): H, H (Small).

Verdict: While the 4-Methyl group provides significant steric bulk, the presence of three

hydrogens (C6-H, C2'-H, C6'-H) typically results in a rotational energy barrier (

) of 15–20 kcal/mol.

Classification: Likely Class 1 (Rapidly interconverting) or borderline Class 2 at room

temperature.[1]
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Implication: It will likely exist as a single average species in solution at 25°C, but variable

temperature NMR (VT-NMR) may show broadening below -40°C. It is thermodynamically

unstable as a resolved enantiomer; do not attempt chiral separation of the axis without

further substitution on the phenyl ring.

Computational Assessment Workflow (Protocol)
To validate the thermodynamic profile before synthesis, utilize the following Density Functional

Theory (DFT) workflow.

Computational Protocol
Conformational Scan: Perform a relaxed potential energy surface (PES) scan of the C4-C5-

C1'-C2' dihedral angle from 0° to 180° in 10° increments.

Level of Theory: B3LYP-D3(BJ)/6-311G(d,p) (Includes dispersion corrections critical for

biaryl stacking).

Solvation Model: SMD (Solvation Model based on Density) using Methanol or Water to mimic

physiological conditions.

Visualization of Stability Logic
The following diagram illustrates the logical flow for assessing the stability of this scaffold.
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Caption: Decision logic for assessing atropisomeric and chemical stability.

Experimental Characterization Protocols
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Thermal Stability (TGA/DSC)
Determine the safe processing window and physical form stability.

Instrument: Differential Scanning Calorimetry (DSC) & Thermogravimetric Analysis (TGA).

Protocol:

Load 2–5 mg of sample into a hermetically sealed aluminum pan.

Equilibrate at 25°C.

Ramp at 10°C/min to 300°C under

purge (50 mL/min).

Expectation:

Melting Point: Likely range 60–90°C (crystalline solid).

Decomposition: Look for exothermic onset >200°C. If decomposition occurs <150°C, the

C-Br bond is likely labile.

Solution Stability & Forced Degradation
This protocol assesses the thermodynamic susceptibility to hydrolysis and oxidation.

Table 1: Forced Degradation Conditions
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Stressor Conditions Target Mechanism
Acceptance
Criteria

Acid 0.1 N HCl, 60°C, 24h
Pyridine Protonation /

Salt Formation
>98% Recovery

Base
0.1 N NaOH, 60°C,

24h

Nucleophilic attack at

C2/C6
>95% Recovery

Oxidation
3%

, RT, 4h

N-Oxide formation or

C4-Methyl oxidation
<5% N-Oxide

Photo
1.2M Lux hours

(UV/Vis)

C-Br Homolysis

(Debromination)
>90% Recovery

Critical Note: The C4-Methyl group is electronically activated by the pyridine ring and the

adjacent phenyl. It is a "benzylic-like" position. Under oxidative stress (

or metabolic CYP450), this methyl group is the primary thermodynamic weak point, prone to
oxidation to the alcohol or carboxylic acid.

Synthesis & Impurity Profiling[2]
The thermodynamic instability of the intermediates dictates the synthetic route.

Regioselective Risks
Attempting to install the phenyl ring last via Suzuki coupling on 3-bromo-5-iodo-4-

methylpyridine takes advantage of the weaker C-I bond. However, if synthesizing the ring de

novo:

Risk: Migration of the bromine or methyl group is rare but possible under high-temperature

acid catalysis.

Recommendation: Use Suzuki-Miyaura coupling on a pre-functionalized 3,5-dibromo-4-

methylpyridine.

Selectivity: The C3 and C5 positions are chemically equivalent until the first coupling.

Statistical mixtures (mono- vs bis-coupling) are thermodynamically inevitable.
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Control: Use a stoichiometric deficit of boronic acid (0.9 eq) to favor mono-coupling, then

separate the thermodynamic product.

Reference Data Consolidation
Since specific thermodynamic constants for this exact molecule are proprietary or unlisted, use

these proxy values for modeling:

Bond Dissociation Energy (C-Br): ~70 kcal/mol (standard heteroaryl bromide).

Rotational Barrier (Biaryl): ~18 kcal/mol (estimated for phenyl-pyridine with one ortho-Me).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6356369/docs#technical-guide-thermodynamic-
stability-profiling-of-3-bromo-4-methyl-5-phenylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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